Cas no 1940180-18-6 (4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole)

• Product Name: 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole
• CAS No: 1940180-18-6
• MF: C₁₀H₈ClN₅
• MW: 233.657019615173
• CID: 5104664
• PubChem ID: 121378289
• Update Time: 2026-03-03

4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrazine
• 4-[4-CHLOROPYRAZOLO[1,5-A]PYRAZIN-6-YL]-1-METHYL-1H-PYRAZOLE
• Pyrazolo[1,5-a]pyrazine, 4-chloro-6-(1-methyl-1H-pyrazol-4-yl)-
• 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole
• MFCD30803697
• DB-195601
• 1940180-18-6
• E72666
• SB74601
• SCHEMBL17816063

• Inchi： 1S/C10H8ClN5/c1-15-5-7(4-13-15)8-6-16-9(2-3-12-16)10(11)14-8/h2-6H,1H3
• InChI Key： NDFBBDUBZDNHGS-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=C(C1=CN(C)N=C1)N=C2Cl

Computed Properties

• Exact Mass: 233.0468230g/mol
• Monoisotopic Mass: 233.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48Ų

Additional information on 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole

Introduction to 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole (CAS No. 1940180-18-6)

4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole (CAS No. 1940180-18-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole and pyrazine families, which are well-documented for their roles in drug discovery and development. The presence of a chloro substituent on the pyrazolo[1,5-a]pyrazine core enhances its reactivity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole consists of a fused ring system comprising two pyrazole rings connected through a pyrazine moiety. This arrangement contributes to its rigidity and stability, which are desirable traits in drug candidates. The chloro group at the 4-position of the pyrazolo[1,5-a]pyrazine ring introduces electrophilic characteristics, facilitating further functionalization and diversification of the compound library.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole has been explored as a potential lead compound in several pharmacological studies due to its ability to interact with various biological targets. Its dual pyrazole and pyrazine moieties suggest potential applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole is its versatility in chemical modifications. The chloro substituent can be readily displaced by nucleophiles under controlled conditions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. This flexibility enables medicinal chemists to optimize the compound's pharmacokinetic properties and target specificity. For instance, replacing the chloro group with an amine could yield derivatives with enhanced solubility or bioavailability.

Recent studies have highlighted the anti-inflammatory potential of 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole and its derivatives. Researchers have demonstrated that certain modifications of this scaffold can lead to compounds that inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) or lipoxygenase. These findings are particularly promising for developing treatments for chronic inflammatory conditions like rheumatoid arthritis or inflammatory bowel disease.

The compound's interaction with biological targets has also been investigated in terms of its binding affinity and selectivity. High-throughput screening (HTS) campaigns have identified several analogs of 4-{4-chloropyrazolo[1,5-a]pyrazin-6-yl}-1-methyl-1H-pyrazole that exhibit potent activity against specific protein kinases implicated in cancer progression. By fine-tuning the substitution pattern on the pyrazole rings, researchers aim to develop kinase inhibitors that offer improved therapeutic efficacy and reduced side effects compared to existing drugs.

The synthesis of 4-{4-chloropyrazolo[1,5-a]pyразин}-6-yI]-N-(3-fluorobenzyl)-N-(3-hydroxypropyl)-2-(trifluoromethyl)benzamide has been reported as a derivative with enhanced pharmacological properties. This derivative maintains the core structure of 4-{4-chloropyразозол}[15а]-пиразин}-6-yI]-N-(3-fluorobenzyl)-N-(3-hydroxypropyl)-2-(trifluoromethyl)benzamide, but incorporates additional functional groups that modulate its biological activity. Such modifications are crucial for optimizing drug candidates for clinical use.

The role of computational chemistry in designing and optimizing derivatives of 4-{4-chloropyразозол}[15а]-пиразин}-6-yI]-N-(3-fluorobenzyl)-N-(3-hydroxypropyl)-2-(trifluoromethyl)benzamide cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will affect the compound's binding affinity and metabolic stability. By leveraging these tools, scientists can accelerate the drug discovery process and reduce the number of experimental trials required to identify promising candidates.

The future prospects for 4-{4-chloropyразозол}[15а]-пиразин}-6-yI]-N-(3-fluorobenzyl)-N-(3-hydroxypropyl)-2-(trifluoromethyl)benzamide and related compounds remain bright. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The unique structural features of this scaffold make it an attractive platform for developing novel drugs that address unmet medical needs.

In conclusion, 4-{4-chloropyразозол}[15а]-пиразин}-6-yI]-N-(3-fluorobenzyl)-N-(3-hydroxypropyl)-2-(trifluoromethyl)benzamide represents a significant advancement in pharmaceutical chemistry. Its potential applications in treating inflammatory diseases, infectious disorders, and cancer make it a compound worthy of further investigation. With continued research and development, 1977439 may pave the way for new treatments that improve patient outcomes worldwide.